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Compound of Interest

Compound Name: 1-Pivaloyl-5-methoxyindole

Cat. No.: B12519154

Get Quote

Executive Summary & Chemical Identity[1][2][3]
1-Pivaloyl-5-methoxyindole is a specialized organic intermediate used primarily in the

synthesis of melatonin analogs and indole-based pharmaceuticals. It consists of a 5-

methoxyindole core protected at the N-1 position by a pivaloyl (trimethylacetyl) group.

Unlike simple acetylated indoles, the pivaloyl group confers significant steric bulk and chemical

stability. However, improper disposal can lead to environmental hydrolysis, releasing pivalic

acid (a corrosive and persistent pollutant) and 5-methoxyindole (a biological irritant). This guide

mandates a "Zero-Discharge" protocol for laboratory drains and outlines the specific

segregation required for incineration.

Chemical Profile Table[1][2][3][4]
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Parameter Data

Chemical Name 1-(2,2-Dimethylpropanoyl)-5-methoxyindole

Common Name 1-Pivaloyl-5-methoxyindole

CAS Number
Not Listed (Treat as Derivative of CAS 1006-94-

6)

Molecular Formula C₁₄H₁₇NO₂

Molecular Weight ~231.29 g/mol

Physical State Off-white to pale yellow crystalline solid

Solubility
Soluble in organic solvents (DCM, EtOAc,

DMSO); Insoluble in water

Primary Hazards
Skin/Eye Irritant (H315, H319); Potential

Corrosive Breakdown

Hazard Assessment & Mechanism of Breakdown
To understand the disposal requirements, one must understand the chemical fate of the

compound. The pivaloyl group is robust but susceptible to hydrolysis under strong acidic or

basic conditions, or prolonged environmental exposure.

The Hydrolysis Risk
Upon contact with water in a sewage system (especially if pH varies), the compound degrades

into two regulated hazardous entities:

5-Methoxyindole: A biologically active indole that acts as a serotonin/melatonin congener. It

is an irritant to mucous membranes.

Pivalic Acid: A corrosive organic acid that is harmful to aquatic life and difficult to remove

from wastewater.

Directive: Under no circumstances shall this compound or its mother liquors be poured down

the drain.
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Diagram 1: Hydrolysis & Hazard Pathway
Figure 1: The chemical breakdown pathway illustrating why drain disposal is prohibited.
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Pre-Disposal Handling & Segregation[7]
Effective disposal begins at the lab bench. Segregation prevents dangerous incompatibility

reactions, particularly with strong oxidizers which can react violently with the indole ring.

Segregation Protocol
Incompatible with: Strong Oxidizing Agents (e.g., Nitric Acid, Peroxides), Strong Bases (e.g.,

NaOH, KOH - causes rapid hydrolysis).

Storage Container: High-density polyethylene (HDPE) or Amber Glass.

Labeling: Must be labeled "Hazardous Waste - Organic Solid (Irritant)".

Step-by-Step Disposal Procedures
Select the procedure below that matches the physical state of your waste.

Scenario A: Solid Waste (Pure Compound or Expired
Reagent)
Applicable to: Old reagent bottles, recrystallization solids, spill cleanup powder.

Containment: Transfer the solid material into a wide-mouth plastic jar (HDPE) or a dedicated

solid waste drum.
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Labeling: Affix a hazardous waste tag detailing:

Chemical Name: "1-Pivaloyl-5-methoxyindole"

Hazards: "Irritant, Organic"

Constituents: "Indole derivative, Pivaloyl group"[1]

Consolidation: This container can be consolidated with other Non-Halogenated Organic

Solids.

Final Disposal: Transfer to a licensed waste management facility for High-Temperature

Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable to: Filtrates from synthesis, HPLC waste, dissolved samples.

Solvent Identification: Determine the primary solvent.

If DCM/Chloroform: Use Halogenated Organic Waste stream.

If Ethyl Acetate/Methanol/Hexane: Use Non-Halogenated Organic Waste stream.

PH Check: Ensure the waste solution is neutral (pH 6-8) if possible. If the solution is strongly

basic (e.g., from a deprotection reaction), neutralize with dilute acid before adding to the

organic waste drum to prevent heat generation and immediate hydrolysis in the drum.

Transfer: Pour into the appropriate solvent safety can (carboy).

Final Disposal: Fuel blending or Incineration.

Scenario C: Contaminated Debris
Applicable to: Gloves, weighing boats, paper towels, syringe filters.
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Collection: Place all contaminated disposables into a clear heavy-duty plastic bag (2-mil

thickness minimum).

Sealing: Double bag the waste.

Classification: Dispose of as Dry Solid Hazardous Waste (often "Yellow Bag" or "Red Bag"

depending on institutional color codes for chemical vs. biohazard, though this is strictly

chemical).

Disposal Decision Logic
Use the following flowchart to determine the correct waste stream for your specific situation.

Diagram 2: Disposal Decision Tree
Figure 2: Logical workflow for categorizing and disposing of 1-Pivaloyl-5-methoxyindole
waste.
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Waste Generation:
1-Pivaloyl-5-methoxyindole
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Emergency Response (Spills)
In the event of a spill during transfer or weighing:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[2] If powder is fine/dusty, use a N95

respirator to prevent inhalation of the indole irritant.

Containment: Do not dry sweep if dust is generated. Cover with a damp paper towel or use

an inert absorbent (vermiculite/sand).

Cleanup: Scoop material into the Solid Waste container.
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Decontamination: Wipe the surface with a soap and water solution. Do not use bleach

immediately, as indoles can react to form complex colored byproducts; simple surfactant

cleaning is sufficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12519154?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12519154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

